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Compound of Interest

Compound Name: Chlorofluoroacetic acid

Cat. No.: B1211338 Get Quote

Essential Safety and Handling Guide for
Chlorofluoroacetic Acid
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling Chlorofluoroacetic acid, including detailed personal protective

equipment (PPE) protocols, operational plans, and disposal guidelines.

Chlorofluoroacetic acid is a corrosive chemical that can cause severe skin burns and eye

damage.[1][2][3][4] It is also harmful if swallowed, inhaled, or absorbed through the skin.[2][4]

Strict adherence to safety protocols is crucial to minimize risks and ensure personal and

environmental safety.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling Chlorofluoroacetic acid. Never

handle this chemical without the appropriate protective gear.
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PPE Category Specification Purpose

Eye and Face Protection
Tightly fitting safety goggles

and a face shield.[5]

Protects against splashes and

vapors that can cause severe

eye damage.[1]

Hand Protection

Chemical-resistant gloves

(e.g., heavy nitrile, neoprene,

butyl rubber, or fluorocarbon).

[6] Discard if any leaks or

holes develop.

Prevents skin contact, which

can cause severe burns.[1]

Body Protection

Chemical-resistant lab coat or

apron. For larger quantities, a

chemical splash suit may be

necessary.[7]

Protects against skin contact

and contamination of personal

clothing.[3]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1][8] If ventilation is

inadequate, a NIOSH-

approved respirator is

required.[5][7]

Prevents inhalation of harmful

vapors that can cause

respiratory tract irritation and

burns.[1]

Foot Protection
Closed-toe, chemical-resistant

shoes or boots.[6][9]
Protects feet from spills.

Operational Workflow for Handling Chlorofluoroacetic
Acid
The following diagram outlines the standard operating procedure for safely handling

Chlorofluoroacetic acid in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Gather all necessary PPE

Prepare work area in a fume hood

Don all required PPE

Carefully handle Chlorofluoroacetic acid

Doff PPE correctly

Decontaminate work area

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Standard operating procedure for handling Chlorofluoroacetic acid.
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Emergency Response Plan
In the event of an emergency, immediate and appropriate action is critical. The following

flowchart details the steps to take in case of a spill or personal exposure.

Spill Response Personal Exposure Response

Emergency: Spill or Exposure

Evacuate immediate area Skin Contact: Remove contaminated clothing. Flush with water for at least 15 minutes. Eye Contact: Immediately flush with water for at least 15 minutes. Seek immediate medical attention. Inhalation: Move to fresh air. Seek immediate medical attention. Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Don appropriate PPE

Contain spill with inert absorbent material

Collect and place in a sealed container for disposal

Click to download full resolution via product page

Caption: Emergency response flowchart for Chlorofluoroacetic acid incidents.

Detailed Protocols
Handling and Storage Protocol

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[6] Ensure a

chemical fume hood is operational and the work area is clear of incompatible materials.[1][8]

Personal Protective Equipment: Don all required PPE as outlined in the table above. Ensure

gloves are inspected for any damage before use.[10]

Handling:
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Work in a well-ventilated area, preferably a chemical fume hood.[1][3]

Avoid all personal contact, including inhalation.[3]

Do not eat, drink, or smoke when using this product.[3]

Keep containers tightly closed when not in use.[1][3]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[1][3]

Store in a designated corrosives area.[1][8]

Keep containers securely sealed and protect them from physical damage.[3]

Emergency First-Aid Procedures
Exposure Route First-Aid Measures

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1] Seek immediate medical

aid.[1]

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15-

20 minutes.[1][3] Remove contact lenses if

present and easy to do.[3] Seek immediate

medical attention.[1]

Inhalation

Remove from exposure and move to fresh air

immediately.[1] If breathing is difficult, give

oxygen.[1][2] If not breathing, give artificial

respiration.[1][2] Seek immediate medical aid.[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water.[1] Never

give anything by mouth to an unconscious

person.[1][2] Seek immediate medical aid.[1]
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Spill and Disposal Plan
Spill Containment:

For small spills, absorb with an inert, non-combustible material such as sand, earth, or

vermiculite.[3]

Do not use combustible materials, such as sawdust.[11]

For large spills, restrict access to the area and call for emergency response.

Cleanup:

Wear appropriate PPE during cleanup.[3]

Carefully sweep or scoop up the absorbed material and place it into a suitable, labeled,

and closed container for disposal.[1][3]

Avoid generating dust.[1]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Dispose of waste in accordance with local, regional, and national regulations.[3]

Do not dispose of down the drain unless neutralized and permitted by local regulations.

[12]

Contaminated clothing should be laundered separately before reuse.[3] Contaminated

shoes should be discarded.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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